Cas no 10535-09-8 (Galactofuranose, pentaacetate(6CI,7CI,8CI))

Galactofuranose, pentaacetate(6CI,7CI,8CI) structure
10535-09-8 structure
Product Name:Galactofuranose, pentaacetate(6CI,7CI,8CI)
CAS No:10535-09-8
MF:C16H22O11
MW:390.339286327362
CID:236708
PubChem ID:343789
Update Time:2025-04-19

Galactofuranose, pentaacetate(6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Galactofuranose, pentaacetate(6CI,7CI,8CI)
    • [2-acetyloxy-2-(3,4,5-triacetyloxyoxolan-2-yl)ethyl] acetate
    • [(2R)-2-acetyloxy-2-[(2R,3S,4R)-3,4,5-triacetyloxyoxolan-2-yl]ethyl] acetate
    • 1,2,3,5,6-Penta-O-acetylhexofuranose
    • AC1L7Z3W
    • AGN-PC-000KQT
    • D-Galactofuranose, pentaacetate
    • NSC400289
    • Galactofuranose, pentaacetate, .beta.-D-
    • 10535-09-8
    • .beta.-D-Galactofuranose, pentaacetate
    • JRZQXPYZEBBLPJ-UHFFFAOYSA-N
    • 1,2,3,5,6-Penta-O-acetyl-.beta.-D-galactofuranose
    • FT-0668926
    • NSC-400289
    • DTXSID60322053
    • .beta.-Galactofuranose pentaacetate, (D)-
    • Inchi: 1S/C16H22O11/c1-7(17)22-6-12(23-8(2)18)13-14(24-9(3)19)15(25-10(4)20)16(27-13)26-11(5)21/h12-16H,6H2,1-5H3
    • InChI Key: JRZQXPYZEBBLPJ-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1C(COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 390.11616
  • Monoisotopic Mass: 390.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 460.3°C at 760 mmHg
  • Flash Point: 200.2°C
  • Refractive Index: 1.482
  • PSA: 140.73
  • LogP: -0.36740
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